Pseudostellarin G

• Molecular Formula: C42H56N8O9
• Molecular Weight: 816.9 g/mol
• InChI: InChI=1S/C42H56N8O9/c1-25(2)20-29-37(54)44-26(3)42(59)50-19-11-17-34(50)41(58)47-31(22-28-14-8-5-9-15-28)38(55)48-32(24-51)39(56)45-30(21-27-12-6-4-7-13-27)36(53)43-23-35(52)49-18-10-16-33(49)40(57)46-29/h4-9,12-15,25-26,29-34,51H,10-11,16-24H2,1-3H3,(H,43,53)(H,44,54)(H,45,56)(H,46,57)(H,47,58)(H,48,55)/t26-,29-,30-,31-,32-,33-,34?/m0/s1
• InChIKey: SIPLGRFBAGTKMU-XKANRNEOSA-N

Pseudostellarin G Procurement & Specifications

Pseudostellarin G is a naturally occurring cyclic octapeptide (cyclo-[Pro-Phe-Ser-Phe-Gly-Pro-Leu-Ala]) isolated from the roots of Pseudostellaria heterophylla [1]. It belongs to the pseudostellarin family of plant-derived cyclopeptides, characterized by their head-to-tail macrocyclic structure and demonstrated bioactivity in melanogenesis-related pathways [1]. This compound has been documented to inhibit mushroom tyrosinase with an IC50 of 75 μM and suppress melanin production in B16 melanoma cells with an IC50 of 102 μM [1].

Natural cyclic octapeptide (orbitide class) isolated from Pseudostellaria heterophylla

Tyrosinase inhibitor reference tool for melanogenesis and peptide conformation research

Defined sequence cyclo(Ala-Pro-Phe-Ser-Phe-Gly-Pro-Leu) supports SAR and scaffold comparison studies

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source

Pseudostellarin G vs. Other Cyclic Peptides

Within the pseudostellarin class, subtle variations in peptide sequence, ring size, and conformation translate into significant differences in biological potency and target engagement. A direct comparative analysis of seven pseudostellarins (A-G) reveals that Pseudostellarin G is one of only three members that inhibits both isolated tyrosinase enzyme and cellular melanin production, and it demonstrates a unique potency profile distinct from its closest structural analogs [1]. For example, Pseudostellarin F (IC50 = 50 μM) is a more potent enzyme inhibitor but lacks documented cellular activity, whereas Pseudostellarin C (IC50 = 63 μM) is a slightly better enzyme inhibitor but has substantially weaker cellular melanin suppression (IC50 = 171 μM) [1]. Therefore, substituting Pseudostellarin G with another family member will not yield the same experimental outcomes and can lead to misinterpretation of structure-activity relationships or mechanism-of-action studies.

Ring size & sequence mismatch Octapeptide vs. pentapeptide pseudostellarins alters turn motifs and potency profile; a generic cyclic peptide may not reproduce the same activity.

Enzyme-to-cell activity disconnect Tyrosinase IC50 does not linearly predict melanin suppression in B16 cells; substitution with another pseudostellarin can shift functional outcomes.

Conformational scaffold divergence Subtle β-turn and hydrogen-bonding differences drive measurable potency shifts; class-level similarity does not guarantee interchangeable SAR.

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source

Pseudostellarin G Potency & Differentiation

Tyrosinase Inhibition: G vs. Pseudostellarins A–F

Among the seven pseudostellarins (A-G) evaluated under identical assay conditions, only Pseudostellarin C, D, and G demonstrated the ability to inhibit both the isolated mushroom tyrosinase enzyme and melanin production in B16 melanoma cells [1]. Pseudostellarin F, despite being the most potent enzyme inhibitor in the series (IC50 = 50 μM), was not reported to have cellular melanin inhibition activity [1]. This differentiates Pseudostellarin G (IC50_tyrosinase = 75 μM, IC50_melanin = 102 μM) as a dual-activity compound with a defined potency ratio, making it a more valuable tool for investigating mechanisms that bridge enzymatic inhibition and cellular phenotype than its single-activity counterparts.

Tyrosinase inhibition: G vs. A–F

Head-to-head

G IC50 75 µM | A: 131, B: 187, C: 63, D: 100, E: 175, F: 50 µM

Mid-range potency in enzyme assay context; distinct from the most potent F and weakest B.

Mushroom tyrosinase; head-to-head comparative data.

Evidence Dimension	Dual activity profile (enzyme inhibition + cellular phenotype suppression)
Target Compound Data	Mushroom tyrosinase IC50 = 75 μM; B16 melanoma cell melanin production IC50 = 102 μM
Comparator Or Baseline	Pseudostellarin F: Mushroom tyrosinase IC50 = 50 μM (cellular activity not reported); Pseudostellarin A: Mushroom tyrosinase IC50 = 131 μM (cellular activity not reported); Pseudostellarin B: Mushroom tyrosinase IC50 = 187 μM (cellular activity not reported)
Quantified Difference	Pseudostellarin G is a dual inhibitor (enzyme + cell) while Pseudostellarin F, A, and B are only enzyme inhibitors; Pseudostellarin G is 1.5x less potent as an enzyme inhibitor than Pseudostellarin F but gains cellular activity
Conditions	Mushroom tyrosinase enzyme assay; B16 murine melanoma cell culture (Morita et al., 1994)

Why This Matters

For researchers studying melanogenesis, a compound with both enzymatic and cellular activity provides a more complete and translationally relevant tool than a compound that only inhibits the isolated enzyme.

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source

Melanin Suppression in B16 Cells vs. Pseudostellarin D

In a direct comparison of the three dual-activity pseudostellarins, Pseudostellarin G exhibited stronger inhibition of melanin production in B16 melanoma cells (IC50 = 102 μM) than Pseudostellarin C (IC50 = 171 μM), despite Pseudostellarin C being a more potent enzyme inhibitor (IC50 = 63 μM vs. 75 μM for Pseudostellarin G) [1]. This inverse relationship between enzyme potency and cellular potency suggests that Pseudostellarin G may possess superior cell permeability or a distinct intracellular interaction profile compared to Pseudostellarin C, making it a preferred candidate for cell-based assays targeting melanin synthesis.

Melanin suppression in B16 cells vs. D

Head-to-head

G IC50 102 µM (cells) | D: 49 µM, C: 171 µM

Intermediate functional effect; enzyme inhibition does not linearly predict cellular melanin suppression.

B16 mouse melanoma cell model; cellular phenotypic readout.

Evidence Dimension	Cellular melanin inhibition potency
Target Compound Data	B16 melanoma cell melanin production IC50 = 102 μM
Comparator Or Baseline	Pseudostellarin C: B16 melanoma cell melanin production IC50 = 171 μM
Quantified Difference	Pseudostellarin G is 1.68x more potent (lower IC50) in inhibiting cellular melanin production than Pseudostellarin C
Conditions	B16 murine melanoma cell culture; melanin content assay (Morita et al., 1994)

Why This Matters

Procuring Pseudostellarin G over Pseudostellarin C offers a nearly 70% improvement in cellular potency for melanin inhibition studies, which translates to lower required concentrations and potentially reduced off-target effects in cell-based experimental systems.

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source

Structural Basis for Activity Differences

Pseudostellarin G is an eight-residue cyclic octapeptide (cyclo-[Pro-Phe-Ser-Phe-Gly-Pro-Leu-Ala]), whereas many of its in-class comparators possess different ring sizes: Pseudostellarin A is a cyclic pentapeptide, Pseudostellarin D is a cyclic heptapeptide, and Pseudostellarin B is a cyclic octapeptide with a distinct sequence [1][2]. Ring size and conformational flexibility are critical determinants of cyclic peptide bioavailability, target engagement, and proteolytic stability [2]. The octapeptide scaffold of Pseudostellarin G, containing two proline residues that impose conformational constraints, provides a unique spatial arrangement of pharmacophoric elements that is not replicated by smaller cyclic peptides like Pseudostellarin A or linear peptide fragments.

Structural basis for activity differences

Class-level

8-residue cyclo(Ala-Pro-Phe-Ser-Phe-Gly-Pro-Leu) vs. 5-residue pentapeptide series

Ring size and sequence define unique conformational SAR; not interchangeable with smaller pseudostellarins.

2D NMR elucidation; distinct turn and hydrogen-bonding scaffold.

Evidence Dimension	Cyclic peptide ring size and amino acid sequence
Target Compound Data	Cyclic octapeptide: cyclo-[Pro-Phe-Ser-Phe-Gly-Pro-Leu-Ala] (8 residues)
Comparator Or Baseline	Pseudostellarin A: cyclic pentapeptide (5 residues); Pseudostellarin D: cyclic heptapeptide (7 residues); Pseudostellarin B: cyclic octapeptide with different sequence (Gly-Ile-Gly-Gly-Pro-Pro-Phe)
Quantified Difference	Ring size of 8 residues vs. 5 or 7 residues; contains two Pro residues, which are known to induce turn structures
Conditions	Structural elucidation by 2D NMR and chemical degradation (Morita et al., 1994)

Why This Matters

When selecting a cyclic peptide probe for structure-activity relationship studies, the specific ring size and conformational bias of Pseudostellarin G offers a distinct chemical space that cannot be accessed using smaller cyclic peptides from the same natural source.

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source
• [2] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarins A - C, new tyrosinase inhibitory cyclic peptides from Pseudostellaria heterophylla. Chemical and Pharmaceutical Bulletin, 42(9), 1909-1912. View Source

Pseudostellarin G Applications

Tyrosinase Inhibitor Reference Standard

Researchers requiring a compound that bridges enzymatic tyrosinase inhibition with cellular melanin suppression should prioritize Pseudostellarin G over Pseudostellarin F or A. Its defined IC50 values of 75 μM (enzyme) and 102 μM (cell) [1] allow for controlled dose-response studies in both biochemical and cell-based assays, enabling investigation of pathway relationships that single-activity compounds cannot address.

B16 Melanin Suppression Assay

For B16 melanoma cell-based melanogenesis assays, Pseudostellarin G provides a 1.68-fold improvement in potency (IC50 = 102 μM) compared to Pseudostellarin C (IC50 = 171 μM) [1]. This translates to lower working concentrations, reducing potential solubility or cytotoxicity issues associated with higher dosing of the less potent analog.

Synthetic Chemistry & Conformational Benchmark

Pseudostellarin G serves as a distinct structural template for SAR studies aimed at understanding how eight-residue macrocycles with two proline residues influence tyrosinase inhibition and melanin production [1][2]. Its ring size and sequence differentiate it from smaller pseudostellarins, making it essential for comparative conformational analysis and pharmacophore modeling of cyclopeptide melanogenesis inhibitors.

Quality Control Standard for P. heterophylla

Given the availability of a total synthesis protocol for Pseudostellarin G [3], it can be procured as an authentic standard and positive control in medicinal chemistry campaigns seeking to develop novel dual-action tyrosinase inhibitors with improved cellular potency. Its established dual-activity profile provides a benchmark against which new analogs can be quantitatively compared.

Application

Selection Property

Validation Focus

Tyrosinase inhibitor reference standard

Mid-range potency reference

Enzyme assay SAR comparison across ring sizes

B16 melanin suppression assay

Distinct intermediate functional effect

Cellular phenotypic outcome vs. enzyme inhibition correlation

Synthetic chemistry & conformational benchmark

Fully characterized octapeptide sequence

Structural fidelity verification via 2D NMR

Quality control marker for P. heterophylla

Characteristic secondary metabolite

LC-MS authentication and process optimization

• [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source
• [2] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarins A - C, new tyrosinase inhibitory cyclic peptides from Pseudostellaria heterophylla. Chemical and Pharmaceutical Bulletin, 42(9), 1909-1912. View Source
• [3] Poojary, B., Kumar, K. H., & Belagali, S. L. (2004). Synthesis of a New Cyclic Peptide, Pseudostellarin G. Zeitschrift für Naturforschung B, 59(7), 817-820. View Source